(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C16H9Cl2N3O4S/c17-12-6-9(14(18)26-12)15-20-21-16(25-15)19-13(22)4-2-8-1-3-10-11(5-8)24-7-23-10/h1-6H,7H2,(H,19,21,22)/b4-2+
• InChI Key: LMDIRLRRIUPMLA-DUXPYHPUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NC3=NN=C(O3)C4=C(SC(=C4)Cl)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NC3=NN=C(O3)C4=C(SC(=C4)Cl)Cl
• Molecular Formula: C16H9Cl2N3O4S
• Molecular Weight: 410.2 g/mol
• CAS No.: 1173430-90-4

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)acrylamide is a synthetic acrylamide derivative featuring a benzo[d][1,3]dioxole (piperonyl) moiety and a 1,3,4-oxadiazole ring substituted with a 2,5-dichlorothiophene group. This compound is structurally distinct due to the conjugation of its acrylamide backbone with electron-rich aromatic systems and halogenated heterocycles, which may enhance its bioactivity and binding affinity to biological targets.

Comparison with Similar Compounds

Key Structural Features:

• Acrylamide core : The (E)-configured double bond ensures planarity, optimizing π-π stacking interactions with hydrophobic pockets in target proteins.
• Benzo[d][1,3]dioxol-5-yl group : This moiety is associated with improved metabolic stability and membrane permeability in analogous compounds .
• 1,3,4-Oxadiazol-2-yl substituent : The oxadiazole ring is a bioisostere for ester or amide groups, contributing to hydrolytic stability and hydrogen-bonding capabilities .

Comparison with Similar Compounds

To contextualize the properties of (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)acrylamide, we compare it with structurally related acrylamide derivatives (Table 1) and evaluate their key attributes.

Table 1: Structural Comparison of Acrylamide Derivatives

Compound Name	Core Structure	Heterocyclic Substituent	Halogenation	Key Modifications
Target Compound	Acrylamide	1,3,4-Oxadiazole	2,5-Dichlorothiophene	Benzo[d][1,3]dioxole
(Z)-3-[4-(dimethylamino)phenyl]-N-propyl-2-[(E)-3-(p-tolyl)acrylamido]acrylamide	Acrylamide	Oxazol-5(4H)-one	None	Dimethylamino group, p-tolyl
N-(5-(2,5-Dichlorobenzyl)-1,3-thiazol-2-yl)-3-(3,4-dichlorophenyl)acrylamide	Acrylamide	Thiazole	2,5-Dichlorobenzyl	Dichlorophenyl
(E)-3-(Benzo[d][1,3]dioxol-5-yl)-N,N-diethylacrylamide	Acrylamide	None	None	Diethylamine
Ethyl 3,3-diphenyl-2-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl) acrylate	Acrylate ester	1,3,4-Oxadiazole (thioxo)	None	Diphenyl, ester group

Key Observations:

Heterocyclic Substituents: The target compound’s 1,3,4-oxadiazole ring (electron-deficient) contrasts with thiazole in and oxazolone in , which may alter binding kinetics. Oxadiazoles are more resistant to hydrolysis compared to esters or thioesters .

Halogenation Effects :

• Chlorine atoms in the target compound and enhance electrophilicity and van der Waals interactions, which could increase affinity for hydrophobic binding pockets. However, excessive halogenation (e.g., ’s dichlorophenyl) may reduce solubility .

Bioactivity Insights :

• Benzo[d][1,3]dioxole-containing acrylamides (e.g., ) demonstrate root growth inhibition in A. thaliana at µM concentrations, suggesting auxin-like activity. The target compound’s dichlorothiophene-oxadiazole hybrid may amplify this effect by mimicking natural auxin transport inhibitors .
• Thiazole-based acrylamides (e.g., ) show antimicrobial activity, implying that heterocycle choice critically influences biological target specificity .

Synthetic Complexity :

• The target compound requires multi-step synthesis (heterocycle formation, amide coupling) compared to simpler analogs like . However, modular approaches (e.g., acid chloride intermediates) enable scalability .

Research Implications

• Structure-Activity Relationship (SAR) : The dichlorothiophene and oxadiazole groups in the target compound likely synergize to enhance bioactivity, as seen in hybrid heterocyclic systems .
• Optimization Opportunities : Introducing hydrophilic groups (e.g., hydroxyl or amine) could balance the high lipophilicity of the target compound, improving pharmacokinetics .